Cas no 933698-24-9 ((2-imidazo2,1-b1,3thiazol-6-ylethyl)amine)

• Product Name: (2-imidazo2,1-b1,3thiazol-6-ylethyl)amine
• CAS No: 933698-24-9
• MF: C₇H₉N₃S
• MW: 167.231459379196
• MDL: MFCD09889390
• CID: 1077777
• PubChem ID: 24251794
• Update Time: 2025-07-25

(2-imidazo2,1-b1,3thiazol-6-ylethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Imidazo[2,1-b][1,3]thiazol-6-ylethanamine hydrochloride
• (2-Imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine
• (2-IMIDAZO[2,1-B][1,3]THIAZOL-6-YLETHYL)AMINE X2HCL
• AKOS005531011
• 2-IMIDAZO[2,1-B][1,3]THIAZOL-6-YLETHANAMINE
• NS-01355
• Imidazo[2,1-b]thiazole-6-ethanamine
• 2-(Imidazo[2,1-b]thiazol-6-yl)ethanamine
• 2-{Imidazo[2,1-b][1,3]thiazol-6-yl}ethanamine
• CS-W003963
• MFCD09889390
• 933698-24-9
• EN300-302412
• LXVWZBGJWWXEDB-UHFFFAOYSA-N
• BB 0259370
• 2-{imidazo[2,1-b][1,3]thiazol-6-yl}ethan-1-amine
• STK661683
• 2-(imidazo[2,1-b][1,3]thiazol-6-yl)ethanamine
• ALBB-018048
• 2-imidazo[2,1-b][1,3]thiazol-6-ylethanamine dihydrochloride
• (2-imidazo2,1-b1,3thiazol-6-ylethyl)amine

• MDL： MFCD09889390
• Inchi： 1S/C7H9N3S/c8-2-1-6-5-10-3-4-11-7(10)9-6/h3-5H,1-2,8H2
• InChI Key： LXVWZBGJWWXEDB-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)CCN

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2-imidazo2,1-b1,3thiazol-6-ylethyl)amine

Chemical Profile of (2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine (CAS No. 933698-24-9)

(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine, identified by its CAS number 933698-24-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[2,1-b][1,3]thiazole scaffold, a structural motif known for its broad biological activity and potential therapeutic applications.

The imidazo[2,1-b][1,3]thiazole core is a fused bicyclic system consisting of an imidazole ring connected to a thiazole ring. This particular arrangement of nitrogen and sulfur atoms provides the molecule with unique electronic and steric properties, making it a versatile platform for drug discovery. The presence of the ethylamine side chain at the 6-position of the thiazole ring introduces additional functional groups that can be modified to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The compound (2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine has been explored in several preclinical studies due to its promising pharmacological properties. Its ability to interact with various biological receptors and enzymes has made it a candidate for treating a range of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators in many cellular processes, and dysregulation of these interactions is often associated with diseases such as cancer and inflammation. By targeting specific PPIs, (2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine may be able to modulate these pathways and restore normal cellular function.

Recent studies have also highlighted the compound's anti-inflammatory properties. In vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that (2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine could be a valuable therapeutic agent for conditions characterized by chronic inflammation.

The pharmacokinetic profile of (2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine is another area of interest. Preliminary data indicate that it exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, its favorable pharmacokinetic characteristics may allow for once-daily dosing regimens, improving patient compliance.

The synthesis of (2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include cyclization reactions to form the imidazo[2,1-b][1,3]thiazole core followed by functional group transformations to introduce the ethylamine side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion, (2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)amine (CAS No. 933698-24-9) is a promising pharmacological agent with significant potential in treating various diseases. Its unique chemical structure and biological activity make it an attractive candidate for further development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in modern medicine.